Cas no 959246-87-8 (Methyl 2-acetamido-3-(2,5-difluorophenyl)acrylate)

• Product Name: Methyl 2-acetamido-3-(2,5-difluorophenyl)acrylate
• CAS No: 959246-87-8
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 1001860
• PubChem ID: 27282401
• Update Time: 2025-10-28

Methyl 2-acetamido-3-(2,5-difluorophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-acetamido-3-(2,5-difluorophenyl)acrylate
• methyl 2-acetamido-3-(2,5-difluorophenyl)prop-2-enoate
• METHYL 2-ACETYLAMINO-3-(2,5-DIFLUOROPHENYL)ACRYLATE
• (Z)-METHYL 2-ACETAMIDO-3-(2,5-DIFLUOROPHENYL)ACRYLATE
• 2-acetamido-3-(2,5-difluorophenyl)-2-propenoic acid methyl ester
• methyl 2-acetamido-3-[2,5-bis(fluoranyl)phenyl]prop-2-enoate
• Methyl 2-(acetylamino)-3-(2,5-difluorophenyl)-2-propenoate (ACI)
• AKOS022172420
• DS-6549
• methyl (E)-2-acetamido-3-(2,5-difluorophenyl)prop-2-enoate
• 959246-87-8

• Inchi： 1S/C12H11F2NO3/c1-7(16)15-11(12(17)18-2)6-8-5-9(13)3-4-10(8)14/h3-6H,1-2H3,(H,15,16)
• InChI Key： YGGSFWSIESODGA-UHFFFAOYSA-N
• SMILES： O=C(C(NC(C)=O)=CC1C(F)=CC=C(F)C=1)OC

Computed Properties

• Exact Mass: 255.07100
• Monoisotopic Mass: 255.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 55.40000
• LogP: 2.00570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-acetamido-3-(2,5-difluorophenyl)acrylate

Comprehensive Overview of Methyl 2-acetamido-3-(2,5-difluorophenyl)acrylate (CAS No. 959246-87-8)

Methyl 2-acetamido-3-(2,5-difluorophenyl)acrylate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorophenyl moiety and an acrylate ester, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

The compound's CAS No. 959246-87-8 serves as a critical identifier in chemical databases, ensuring accurate tracking in global supply chains. With the growing demand for fluorinated compounds in drug discovery—driven by their enhanced metabolic stability and bioavailability—Methyl 2-acetamido-3-(2,5-difluorophenyl)acrylate has garnered attention for its versatility. Recent studies highlight its utility in peptide mimetics and kinase inhibitor design, aligning with trends in targeted cancer therapies and precision medicine.

In agrochemical applications, the 2,5-difluorophenyl group contributes to the compound's herbicidal and fungicidal properties. This aligns with the industry's shift toward sustainable pest control solutions, a topic frequently searched in AI-driven platforms. The compound's acrylate functionality also enables facile derivatization, a feature exploited in combinatorial chemistry for high-throughput screening.

From a synthetic perspective, Methyl 2-acetamido-3-(2,5-difluorophenyl)acrylate is synthesized via Michael addition or esterification routes, with optimization protocols often discussed in academic forums. Its stability under ambient conditions and compatibility with common reagents make it a pragmatic choice for lab-scale and industrial processes. Analytical techniques like HPLC and NMR are routinely employed for purity assessment, addressing quality concerns prevalent in pharmaceutical intermediates procurement.

Environmental and regulatory considerations further underscore its relevance. As the EU's REACH and similar frameworks tighten, compounds like 959246-87-8 are scrutinized for green chemistry compatibility. Manufacturers now emphasize solvent recovery and atom economy in its production—a response to searches on eco-friendly synthesis methods. This dual focus on efficacy and sustainability positions the compound as a future-forward solution.

In summary, Methyl 2-acetamido-3-(2,5-difluorophenyl)acrylate exemplifies the intersection of innovation and practicality. Its multifaceted roles in drug development, agrochemical innovation, and green chemistry resonate with current scientific priorities, making it a compound of enduring interest in both academic and industrial spheres.